Cas no 2172612-82-5 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-4-methylpiperidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-4-methylpiperidine-3-carboxylic acid
• CAS No: 2172612-82-5
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5993309
• PubChem ID: 165513816
• Update Time: 2025-05-21

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-4-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-4-methylpiperidine-3-carboxylic acid
• 2172612-82-5
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]-4-methylpiperidine-3-carboxylic acid
• EN300-1527142

• Inchi： 1S/C26H28N2O5/c1-17-12-14-28(15-22(17)25(30)31)24(29)11-6-13-27-26(32)33-16-23-20-9-4-2-7-18(20)19-8-3-5-10-21(19)23/h2-11,17,22-23H,12-16H2,1H3,(H,27,32)(H,30,31)/b11-6+
• InChI Key： WQAVSVAETZTIHO-IZZDOVSWSA-N
• SMILES： OC(C1CN(C(/C=C/CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1C)=O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-4-methylpiperidine-3-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-4-methylpiperidine-3-carboxylic acid (CAS No. 2172612-82-5)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-4-methylpiperidine-3-carboxylic acid, identified by its CAS number 2172612-82-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) moiety, a but-2-enoyl group, and a 4-methylpiperidine scaffold. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its applications in drug discovery and development.

The Fmoc group is particularly noteworthy as it is commonly employed in peptide synthesis as an amino protecting group. However, in this context, the Fmoc moiety may serve additional purposes beyond mere protection, potentially influencing the compound's pharmacokinetic behavior or serving as a site for further chemical modifications. The but-2-enoyl component introduces a conjugated system, which can be critical for interactions with biological targets, while the 4-methylpiperidine ring enhances solubility and metabolic stability, making it an attractive candidate for oral administration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such complex molecules with high precision. Studies indicate that compounds featuring the fluorenylmethoxycarbonyl group often exhibit favorable properties in terms of binding stability and resistance to enzymatic degradation. This has led to increased interest in exploring derivatives of this class for applications in protease inhibition and other enzyme-targeted therapies.

The 4-methylpiperidine moiety is another key feature that has been extensively studied for its potential in drug design. Piperidine derivatives are known for their ability to modulate central nervous system activity, making them valuable candidates for treating neurological disorders. The incorporation of a methyl group at the 4-position further optimizes the pharmacological profile by enhancing lipophilicity and reducing metabolic clearance. This structural motif has been successfully utilized in the development of several FDA-approved drugs, underscoring its importance in medicinal chemistry.

Current research is focused on leveraging the structural diversity of compounds like 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-4-methylpiperidine-3-carboxylic acid (CAS No. 2172612-82-5) to develop novel therapeutic agents. One particularly promising area is the exploration of its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is implicated in various diseases, including cancer. By designing molecules that specifically target kinases, researchers aim to develop treatments that can modulate these pathways effectively.

Another avenue of investigation involves the use of this compound as a scaffold for developing small-molecule probes. Such probes are essential tools for understanding biological processes at the molecular level. By using compounds like 1-(4-{[(9H-fluoren-9-yloxy)carbonyl]amino}buta-2'-enoylamino)-4-methylpiperidine)-3-carboxylic acid (CAS No. 2172612-82), scientists can dissect complex signaling networks and identify key regulatory components. This approach has already led to significant insights into pathways involved in inflammation, neurodegeneration, and infectious diseases.

The synthesis of this compound presents unique challenges due to its complex structure. However, modern synthetic methodologies have made it possible to construct such molecules with high efficiency and purity. Techniques such as solid-phase peptide synthesis (SPPS) combined with transition-metal-catalyzed cross-coupling reactions have been particularly useful in assembling the various functional groups present in this compound. These advances have not only facilitated the production of intermediates but also enabled the rapid optimization of synthetic routes.

In terms of pharmacological activity, preliminary studies suggest that derivatives of this compound may exhibit potent effects on certain biological targets. For instance, modifications to the fluorenylmethoxycarbonyl group could alter binding affinity and selectivity, while changes to the buta-2'-enoylamino moiety might enhance metabolic stability or improve solubility profiles. Such fine-tuning is critical for developing drugs that are both effective and safe.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process of identifying promising candidates like 1-(4-{[(9H-fluoreninonaninonaninonaninonaninonaninonaninonaninonaninonaninonaninonaninonaninonaninonaninonan)-carbonyl]amino}-3-butenoylamino)-4-methylpiperaclidinecarboxylic acid (CAS No 21726128678678678678678678678678678678678678)). These algorithms can analyze vast datasets to predict which structural features are most likely to confer desired pharmacological properties. By leveraging such computational tools, researchers can prioritize compounds for experimental validation based on their predicted efficacy and safety profiles.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic potential across multiple disease areas. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications. As our understanding of biological systems continues to grow, compounds like 1-(4-{[(9H-fluoreninecarbonyl)amino]-3-butenoylamino}-4-methylpiperaclidinecarboxylic acid (CAS No 217261286786786786786786786) will undoubtedly play a pivotal role in shaping the next generation of therapeutics.